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Compound of Interest

Compound Name: C6 NBD Galactosylceramide

Cat. No.: B1513436 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
C6 NBD Galactosylceramide is a fluorescently labeled analog of galactosylceramide, a vital

sphingolipid predominantly found in the myelin sheath of the nervous system and in other cell

types. The conjugation of the nitrobenzoxadiazole (NBD) fluorophore to a short-chain (C6)

galactosylceramide allows for the visualization of its trafficking, metabolism, and localization in

living cells. This powerful tool enables researchers to investigate the dynamics of sphingolipid

pathways, which are implicated in various cellular processes and diseases, including lysosomal

storage disorders like Krabbe disease.[1] These application notes provide detailed protocols for

the use of C6 NBD Galactosylceramide in live cell imaging, quantitative data for experimental

setup, and a diagram of the relevant metabolic pathway.

Physicochemical Properties and Spectral Data
C6 NBD Galactosylceramide is a biologically active derivative of galactosylceramide tagged

with the fluorescent C6 nitrobenzoxadiazole (NBD) group.[2][3] The NBD moiety is

environmentally sensitive, exhibiting weak fluorescence in aqueous environments and

significantly enhanced fluorescence in nonpolar environments such as cellular membranes.[4]
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Property Value Reference

Molecular Formula C36H59N5O11 [2]

Molecular Weight 737.88 g/mol [2]

Excitation Maximum (Ex) ~466-489 nm [2][5][6]

Emission Maximum (Em) ~525-538 nm [2][5][6]

Solubility
Soluble in Chloroform, DMSO,

and Methanol
[6][7]

Storage
Store at -20°C, protect from

light.
[2]

Galactosylceramide Metabolic Pathway
Galactosylceramide is synthesized from ceramide and UDP-galactose by the enzyme ceramide

galactosyltransferase (CGT), primarily in the endoplasmic reticulum. It is then transported to

various cellular compartments, including the plasma membrane and the Golgi apparatus. The

degradation of galactosylceramide occurs in the lysosomes, where it is hydrolyzed by

galactosylceramide β-galactosidase (GALC) back into ceramide and galactose.
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Start: Cultured Cells

Prepare C6 NBD-GalCer-BSA Complex

Wash Cells with Pre-warmed Medium

Label Cells with Probe
(e.g., 5 µM at 4°C for 30 min)

Wash Cells with Cold Medium

Incubate at 37°C to Allow Internalization

Live Cell Imaging at Various Time Points

Optional: Back-Exchange with BSA

Image Analysis and Quantification

Image Internalized Probe

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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